4-hydroxyflavonoids

4-Hydroxyflavonoids are a class of natural compounds widely found in plants, known for their potent antioxidant and anti-inflammatory properties. These flavonoids derive from the 2-phenylchromen-4-one structure, with an additional hydroxyl group at the 4-position. They play crucial roles in various biological processes and have attracted significant interest due to their potential health benefits. Structurally, 4-hydroxyflavonoids can be found as aglycones or glycosides, depending on whether they are bound to sugars through glycosidic linkages. The presence of the hydroxyl group at position 4 enhances their reactivity and bioavailability, making them effective in scavenging free radicals and reducing oxidative stress. Research indicates that these compounds exhibit diverse pharmacological activities, including anti-inflammatory effects by inhibiting cyclooxygenase enzymes (COX), as well as antioxidant properties through direct radical scavenging. Additionally, they have been studied for their potential roles in protecting against cardiovascular diseases and neurodegenerative disorders due to their ability to modulate signaling pathways involved in these conditions. In the pharmaceutical industry, 4-hydroxyflavonoids are explored as natural sources of bioactive compounds for developing new therapeutic agents. Their chemical diversity allows them to be tailored into various formulations suitable for different delivery methods and targeted applications.
4-hydroxyflavonoids
Recommended suppliers
  • Shandong Feiyang Chemical Co., Ltd
    Factory Trade Brand reagents
    Company nature: Private enterprises
  • 上海帛亦医药科技有限公司
    Factory Trade Brand reagents
    Company nature: Private enterprises
  • Nanjing jingzhu bio-technology Co., Ltd.
    Factory Trade Brand reagents
    Company nature: Private enterprises
  • Wuhan ChemNorm Biotech Co.,Ltd.
    Factory Trade Brand reagents
    Company nature: Private enterprises
  • Jinan Hanyu Chemical Co.,Ltd.
    Factory Trade Brand reagents
    Company nature: Private enterprises